Cas no 1490611-29-4 (4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile)

• Product Name: 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile
• CAS No: 1490611-29-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6220685
• PubChem ID: 65253486
• Update Time: 2025-11-06

4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile
• AKOS014588073
• 1490611-29-4
• CS-0304992
• EN300-1106872
• 4-(5-Amino-2-oxopyridin-1(2h)-yl)-2,2-dimethylbutanenitrile

• Inchi： 1S/C11H15N3O/c1-11(2,8-12)5-6-14-7-9(13)3-4-10(14)15/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： QNIOBXDXQLZFBG-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCC(C#N)(C)C)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile

4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile: A Comprehensive Overview

The compound 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile (CAS No. 1490611-29-4) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug development, particularly in the context of calcium channel blockers. The structure of this molecule is characterized by a dihydropyridine ring system with an amino group at position 5 and a nitrile group attached to a branched alkyl chain.

Recent studies have highlighted the importance of dihydropyridine derivatives in medicinal chemistry due to their ability to modulate ion channels and enzyme activities. The presence of the nitrile group in this compound adds another layer of functionality, potentially enhancing its bioactivity. Researchers have explored the synthesis of this compound through various methods, including multi-component reactions and stepwise synthesis, to optimize its yield and purity.

The dihydropyridine ring in this molecule is a key structural feature that contributes to its pharmacological activity. This ring system is known to interact with calcium channels, making it a valuable scaffold for developing drugs targeting cardiovascular diseases. The amino group at position 5 plays a critical role in stabilizing the molecule's conformation and enhancing its bioavailability.

Moreover, the nitrile group attached to the branched alkyl chain introduces electron-withdrawing effects, which can influence the molecule's reactivity and selectivity. This feature has been exploited in recent studies to design more potent and selective inhibitors for various therapeutic targets. The combination of these structural elements makes 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)-2,2-dimethylbutanenitrile a promising candidate for further exploration in drug discovery.

In terms of synthesis, researchers have employed innovative strategies to construct this compound efficiently. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact and improve sustainability.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have been used to predict its electronic structure and reactivity, aiding in the design of more effective analogs. These computational tools have proven invaluable in understanding the relationship between the molecule's structure and its biological activity.

Furthermore, the dihydropyridine derivative has been investigated for its potential applications beyond traditional pharmaceuticals. For example, it has shown promise as a building block for advanced materials science applications due to its unique electronic properties. This versatility underscores the importance of continued research into this compound's properties and applications.

In conclusion, 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yli)-